[4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone
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Overview
Description
[4-(4-Aminophenyl)piperazin-1-yl](4-chlorophenyl)methanone is a useful research compound. Its molecular formula is C17H18ClN3O and its molecular weight is 315.8. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antituberculosis Applications
4-(4-Aminophenyl)piperazin-1-ylmethanone derivatives exhibit notable anticancer and antituberculosis activities. Specifically, certain derivatives have demonstrated in vitro anticancer activity against the human breast cancer cell line MDA-MB-435 and significant antituberculosis activity against the standard strain of M. tb h37Rv. These compounds were synthesized through a straightforward and convenient method, and their potential in treating these diseases is underscored by their activities in preclinical models (Mallikarjuna et al., 2014).
Corrosion Inhibition
Derivatives of 4-(4-Aminophenyl)piperazin-1-ylmethanone, such as 4-(4-aminobenzoyl) piperazin-1-yl)(furan-2-yl)methanone (4-4-ABPFM) and 4-(4-aminophenyl)piperazin-1-yl)(furan-2-yl)methanone (4-4-APFM), have shown promising results as corrosion inhibitors for mild steel in acidic medium. These compounds demonstrate high inhibition efficiency, up to 80% for 4-4-ABPFM and 73% for 4-4-APFM, highlighting their potential in corrosion prevention (Singaravelu et al., 2022).
Antimicrobial Activity
In the realm of antimicrobial applications, certain derivatives of 4-(4-Aminophenyl)piperazin-1-ylmethanone have been synthesized and shown to exhibit potent antimicrobial activities. Notably, the novel diphenyl piperazine-based sulfanilamides synthesized from commercially available acetanilide and (4-chlorophenyl)(phenyl)methanone have displayed better inhibitory potency than sulfanilamide against tested bacterial strains, indicating their potential in antimicrobial therapies (Wang et al., 2011).
These applications underscore the versatile potential of 4-(4-Aminophenyl)piperazin-1-ylmethanone derivatives in various fields of scientific research, from medical treatments to material preservation.
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various receptors and enzymes .
Mode of Action
It’s known that the compound can form hydrogen bonds with certain amino acids in the active site of enzymes . This interaction could potentially alter the enzyme’s activity, leading to changes in cellular processes.
Biochemical Pathways
Similar compounds have been associated with inflammation processes .
Pharmacokinetics
Similar compounds have been shown to be absorbed and distributed in the body, metabolized, and then excreted .
Result of Action
Similar compounds have been associated with anti-inflammatory effects .
Properties
IUPAC Name |
[4-(4-aminophenyl)piperazin-1-yl]-(4-chlorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClN3O/c18-14-3-1-13(2-4-14)17(22)21-11-9-20(10-12-21)16-7-5-15(19)6-8-16/h1-8H,9-12,19H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTHXPJBIXPWCAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)N)C(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.